Cas no 2229441-21-6 (1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde)

• Product Name: 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde
• CAS No: 2229441-21-6
• MF: C₁₃H₂₂O
• MW: 194.313184261322
• CID: 6327139
• PubChem ID: 165966518
• Update Time: 2025-05-21

1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde
• 2229441-21-6
• EN300-1747560
• 1-[4-(propan-2-yl)cyclohexyl]cyclopropane-1-carbaldehyde

• Inchi： 1S/C13H22O/c1-10(2)11-3-5-12(6-4-11)13(9-14)7-8-13/h9-12H,3-8H2,1-2H3
• InChI Key： QVYDSCKCXGEVPF-UHFFFAOYSA-N
• SMILES： O=CC1(CC1)C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 194.167065321g/mol
• Monoisotopic Mass: 194.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde

Introduction to 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde (CAS No. 2229441-21-6)

1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde, with the CAS number 2229441-21-6, is a novel organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its complex cycloaliphatic structure, which includes a cyclohexyl and a cyclopropyl moiety, both substituted with an isopropyl group and a carbaldehyde functional group.

The synthesis of 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde typically involves multi-step processes, including the formation of the cyclopropyl ring, the introduction of the isopropyl substituent, and the final oxidation to form the aldehyde group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these synthetic routes, making it more feasible to produce this compound on a larger scale.

In the realm of pharmaceutical research, 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde has shown promise as a potential lead compound for the development of new drugs. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors, which are crucial for various physiological processes. For instance, studies have indicated that this compound can modulate the activity of certain enzymes involved in metabolic pathways, potentially offering new therapeutic avenues for metabolic disorders.

Moreover, the cycloaliphatic nature of 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde makes it an attractive candidate for use in materials science. The rigidity and stability of its molecular structure can enhance the mechanical properties of polymers and other materials when used as a monomer or additive. Recent research has explored its application in developing high-performance polymers for use in industries such as automotive, aerospace, and electronics.

In terms of chemical synthesis, 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde serves as a versatile building block for the synthesis of more complex molecules. Its reactivity and functional group diversity allow chemists to introduce various substituents and functional groups, expanding its utility in organic synthesis. For example, it can be used in cross-coupling reactions to form carbon-carbon bonds or in condensation reactions to create larger molecular frameworks.

The physical properties of 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde, such as its melting point, boiling point, and solubility, have been extensively studied. These properties are crucial for optimizing its use in different applications. For instance, its solubility in organic solvents makes it suitable for use in solution-based processes, while its thermal stability ensures that it can withstand high temperatures without degradation.

Safety considerations are also important when handling 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde. While it is not classified as a hazardous material, proper safety protocols should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure risks.

In conclusion, 1-4-(propan-2-yl)cyclohexylcyclopropane-1-carbaldehyde (CAS No. 2229441-21-6) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for pharmaceutical development, materials science, and chemical synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.